Cancer Targeted Therapy
  • Nafamostat Mesylate
    Nafamostat Mesylate
    • Cat. No.:
    • B000724
    • CAS No.:
    • 82956-11-4
    • Molecular Formula:
    • C21H25N5O8S2
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nafamostat Mesylate is the mesylate salt form of nafamostat, a broad-spectrum, synthetic serine protease inhibitor, with anticoagulant, anti-inflammatory, mucus clearing, and potential antiviral activities. Upon...
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  • Naftopidil Dihydrochloride
    Naftopidil Dihydrochloride
    • Cat. No.:
    • B000727
    • CAS No.:
    • 57149-08-3
    • Molecular Formula:
    • C24H30Cl2N2O3
    • Molecular Weight:
    • 465.4 g/mol
    Description
    Naftopidil DiHCl is a selective 5-HT1A and α1-adrenergic receptor antagonist with IC50 of 0.1 μM and 0.2 μM, respectively.Naftopidil diHCl possesses 5-HT1A agonistic properties in addition to being an α1-adrenoc...
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  • Imatinib
    Imatinib
    • Cat. No.:
    • B000729
    • CAS No.:
    • 152459-95-5
    • Molecular Formula:
    • C29H31N7O
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Imatinib is a Kinase Inhibitor. The mechanism of action of imatinib is as a Bcr-Abl Tyrosine Kinase Inhibitor, and Cytochrome P450 3A4 Inhibitor, and Cytochrome P450 2D6 Inhibitor.
    Imatinib is specific tyrosine kinase receptor inhibitor that is used in the therapy of Philadelphia chromosome-positive chronic myelogenous leukemia (CML) and gastrointestinal stromal tumors (GIST), both of which are marked by an abnormal, constitutively expressed tyrosine kinase that causes unregulated cell growth. Imatinib therapy is associated with transient elevations in serum aminotransferase levels and rare instances of clinically apparent acute liver injury which can be severe and sometimes fatal. It can also cause reactivation of hepatitis B.
    Imatinib is an antineoplastic agent that inhibits the Bcr-Abl fusion protein tyrosine kinase, an abnormal enzyme produced by chronic myeloid leukemia cells that contain the Philadelphia chromosome. Imatinib also inhibits the receptor tyrosine kinases for platelet-derived growth factor (PDGF) and stem cell factor (SCF)/c-kit;  the SCF/c-kit receptor tyrosine kinase is activated in gastrointestinal stromal tumor (GIST). This agent inhibits proliferation and induces apoptosis in cells that overexpress these oncoproteins.
    IMATINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2001 and is indicated for chronic myelogenous leukemia and has 110 investigational indications.
    See also: Imatinib Mesylate (active moiety of)."> Imatinib is a benzamide obtained by formal condensation of the carboxy group of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid with the primary aromatic amino group of 4-methyl-N(3)-[4-(pyridin-3-yl)pyrimidin-2-...
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  • Prilosec
    Prilosec
    • Cat. No.:
    • B000731
    • CAS No.:
    • 73590-58-6
    • Molecular Formula:
    • C17H19N3O3S
    • Molecular Weight:
    • 345.4 g/mol
    Description
    6-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methylsulfinyl]-1H-benzimidazole is a member of benzimidazoles and a sulfoxide.
    OMEPRAZOLE is a small molecule drug with a maximum clinical trial phase of IV (...
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  • Benzydamine Hydrochloride
    Benzydamine Hydrochloride
    • Cat. No.:
    • B000740
    • CAS No.:
    • 132-69-4
    • Molecular Formula:
    • C19H24ClN3O
    • Molecular Weight:
    • 345.9 g/mol
    Description
    Benzydamine hydrochloride is a member of indazoles.
    Benzydamine Hydrochloride is an indazole non-steroidal anti-inflammatory drug (NSAID) with analgesic, antipyretic, and anti-edema properties. Unlike other ...
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  • Atazanavir Sulfate
    Atazanavir Sulfate
    • Cat. No.:
    • B000745
    • CAS No.:
    • 229975-97-7
    • Molecular Formula:
    • C38H54N6O11S
    • Molecular Weight:
    • 802.9 g/mol
    Description
    Atazanavir (brand name: Reyataz) is a prescription medicine approved by the U.S. Food and Drug Administration (FDA) for the treatment of HIV in adults and children. Atazanavir comes in two different dosage forms...
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  • PSF-IN-1
    PSF-IN-1
    • Cat. No.:
    • B2360005
    • CAS No.:
    • Molecular Formula:
    • C16H12O5
    • Molecular Weight:
    • 284.26 g/mol
    Description
    PSF-IN-1 is a useful research compound. Its molecular formula is C16H12O5 and its molecular weight is 284.26 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PSF-IN-1 suitable for many resear...
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  • (E/Z)-Mirin
    (E/Z)-Mirin
    • Cat. No.:
    • B7733993
    • CAS No.:
    • Molecular Formula:
    • C10H8N2O2S
    • Molecular Weight:
    • 220.25 g/mol
    Description
    Mirin is a member of phenols.
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  • Azido-PEG4-formylhydrazine-Boc
    Azido-PEG4-formylhydrazine-Boc
    • Cat. No.:
    • B11928286
    • CAS No.:
    • Molecular Formula:
    • C14H27N5O7
    • Molecular Weight:
    • 377.39 g/mol
    Description
    Azido-PEG4-formylhydrazine-Boc is a useful research compound. Its molecular formula is C14H27N5O7 and its molecular weight is 377.39 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido-PEG...
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  • Azido-PEG10-CH2CO2-NHS
    Azido-PEG10-CH2CO2-NHS
    • Cat. No.:
    • B11928296
    • CAS No.:
    • Molecular Formula:
    • C26H46N4O14
    • Molecular Weight:
    • 638.7 g/mol
    Description
    Azido-PEG10-CH2CO2-NHS is a useful research compound. Its molecular formula is C26H46N4O14 and its molecular weight is 638.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azido-PEG10-CH2CO...
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